molecular formula C11H15BrO4S B8435765 2-Isopropoxyethyl 4-Bromobenzenesulfonate

2-Isopropoxyethyl 4-Bromobenzenesulfonate

Cat. No. B8435765
M. Wt: 323.21 g/mol
InChI Key: UXGZZIRUBPKHDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Isopropoxyethyl 4-Bromobenzenesulfonate is a useful research compound. Its molecular formula is C11H15BrO4S and its molecular weight is 323.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Isopropoxyethyl 4-Bromobenzenesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Isopropoxyethyl 4-Bromobenzenesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H15BrO4S

Molecular Weight

323.21 g/mol

IUPAC Name

2-propan-2-yloxyethyl 4-bromobenzenesulfonate

InChI

InChI=1S/C11H15BrO4S/c1-9(2)15-7-8-16-17(13,14)11-5-3-10(12)4-6-11/h3-6,9H,7-8H2,1-2H3

InChI Key

UXGZZIRUBPKHDQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)OCCOS(=O)(=O)C1=CC=C(C=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-isopropoxy-1-ethanol (1.5 g, 14.4 mmol) and triethylamine (2.2 g, 21.6 mmol) in dichloromethane (20 mL) at 0° C. was added 4-bromobenzenesulfonyl chloride (2.12 g, 8.36 mmol) in dichloromethane (10 mL) dropwise over 30 minutes. The reaction was then warmed to room temperature and stirred for 16 hours. The mixture was then poured into water (50 mL) and acidified with 2N aqueous hydrochloric acid (15 mL). The aqueous layer was extracted with dichloromethane and the combined organic layers were dried over sodium sulfate, filtered and concentrated in vacuo to give a crude residue. This was purified by column chromatography on silica gel (50 g), eluting with hexane:ethyl acetate (9:3), to give the title compound (4.0 g, 86%) as a colourless oil.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
2.12 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Yield
86%

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